2-(2-sec-butylphenoxy)-N-{[4-(hydroxymethyl)tetrahydro-2H-pyran-4-yl]methyl}acetamide

• IUPAC Name: 2-(2-butan-2-ylphenoxy)-N-[[4-(hydroxymethyl)oxan-4-yl]methyl]acetamide
• InChI: InChI=1S/C19H29NO4/c1-3-15(2)16-6-4-5-7-17(16)24-12-18(22)20-13-19(14-21)8-10-23-11-9-19/h4-7,15,21H,3,8-14H2,1-2H3,(H,20,22)
• InChI Key: SMMJNFJNCLDHBN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=CC=C1OCC(=O)NCC2(CCOCC2)CO
• Molecular Formula: C19H29NO4
• Molecular Weight: 335.4 g/mol

Description

2-(2-sec-butylphenoxy)-N-{[4-(hydroxymethyl)tetrahydro-2H-pyran-4-yl]methyl}acetamide is a useful research compound. Its molecular formula is C19H29NO4 and its molecular weight is 335.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(2-sec-butylphenoxy)-N-{[4-(hydroxymethyl)tetrahydro-2H-pyran-4-yl]methyl}acetamide is 335.20965841 g/mol and the complexity rating of the compound is 382. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Environmental Persistence and Degradation

Phenolic compounds, including parabens and acetamides, show persistence in aquatic environments, highlighting the need for understanding their fate and behavior to mitigate environmental impacts. Parabens, for instance, are used as preservatives and can act as weak endocrine disruptors. Despite wastewater treatments, they remain detectable at low levels in effluents and surface waters. The presence of chlorinated by-products from reactions with free chlorine suggests a pathway for the formation of more stable and potentially toxic derivatives (Haman et al., 2015).

Biological Activities and Pharmacokinetics

Coumarins and their derivatives, structurally related to phenolic compounds, exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and antibacterial effects. The pharmacokinetic properties and therapeutic potential of these compounds are actively explored, with structural modifications enhancing their biological activities and reducing toxicity (Zhu & Jiang, 2018). Similarly, the metabolic pathways and toxicological profiles of acetamides are critical for understanding their effects on human health and the environment. These compounds are involved in various biological processes, and their metabolism can lead to the formation of toxic metabolites, necessitating a thorough evaluation of their safety and efficacy (Kennedy, 2001).

Environmental and Health Risks

The environmental occurrence, fate, and potential health risks of synthetic phenolic antioxidants, including butylated hydroxytoluene (BHT) and its derivatives, have been extensively studied. These compounds are used to extend the shelf life of products but may pose risks due to their persistence and bioaccumulation potential. Research suggests that exposure to these compounds, even at low levels, could have adverse effects on human health, emphasizing the importance of monitoring and regulating their use (Liu & Mabury, 2020).